Cas no 1440526-53-3 (Methyl 2-bromobenzo[D]thiazole-4-carboxylate)

• Product Name: Methyl 2-bromobenzo[D]thiazole-4-carboxylate
• CAS No: 1440526-53-3
• MF: C₉H₆BrNO₂S
• MW: 272.1184
• MDL: MFCD22690014
• CID: 4599907
• PubChem ID: 71742509
• Update Time: 2025-06-20

Methyl 2-bromobenzo[D]thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-BROMOBENZO[D]THIAZOLE-4-CARBOXYLATE
• 2-Bromo-benzothiazole-4-carboxylic acid methyl ester
• methyl 2-bromo-1,3-benzothiazole-4-carboxylate
• CS-0150854
• METHYL2-BROMOBENZO[D]THIAZOLE-4-CARBOXYLATE
• AKOS027252088
• AS-66108
• MFCD22690014
• 1440526-53-3
• Methyl 2-bromobenzo[D]thiazole-4-carboxylate

• MDL： MFCD22690014
• Inchi： 1S/C9H6BrNO2S/c1-13-8(12)5-3-2-4-6-7(5)11-9(10)14-6/h2-4H,1H3
• InChI Key： SBNMAHJUEAVMLH-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C([H])C([H])=C([H])C=2C(=O)OC([H])([H])[H])S1

Computed Properties

• Exact Mass: 270.93026g/mol
• Monoisotopic Mass: 270.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 3.3

Additional information on Methyl 2-bromobenzo[D]thiazole-4-carboxylate

Methyl 2-bromobenzo[D]thiazole-4-carboxylate (CAS No. 1440526-53-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromobenzo[D]thiazole-4-carboxylate (CAS No. 1440526-53-3) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its brominated benzo[D]thiazole core structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The benzo[D]thiazole scaffold is a prominent pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structural uniqueness of Methyl 2-bromobenzo[D]thiazole-4-carboxylate lies in the presence of a bromine atom at the 2-position and a carboxylate ester group at the 4-position of the benzo[D]thiazole ring. This specific arrangement not only enhances its reactivity but also opens up numerous possibilities for further functionalization. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the ester group can be hydrolyzed to a carboxylic acid or converted into other functional derivatives, making it an indispensable building block in drug discovery.

In recent years, there has been a surge in research focusing on benzo[D]thiazole derivatives due to their demonstrated efficacy in treating various diseases. For instance, studies have highlighted the potential of these compounds as kinase inhibitors, particularly in targeting tyrosine kinases involved in cancer progression. The brominated analogs, including Methyl 2-bromobenzo[D]thiazole-4-carboxylate, have shown enhanced binding affinity and selectivity compared to their non-brominated counterparts. This has prompted pharmaceutical companies to explore its role in developing next-generation anticancer drugs.

Moreover, the carboxylate ester functionality in Methyl 2-bromobenzo[D]thiazole-4-carboxylate allows for further derivatization into amides or other bioactive molecules. This flexibility is particularly useful in designing prodrugs that can be activated enzymatically within the body to release the active therapeutic agent. Such strategies are increasingly employed to improve drug solubility, bioavailability, and targeted delivery.

The compound's significance extends beyond oncology; it has also been investigated for its antimicrobial properties. Emerging evidence suggests that benzo[D]thiazole derivatives can disrupt bacterial cell membranes and inhibit essential metabolic pathways. The bromine atom's presence may contribute to these effects by enhancing electrophilicity and facilitating interactions with bacterial targets. Consequently, Methyl 2-bromobenzo[D]thiazole-4-carboxylate is being explored as a lead compound for developing novel antibiotics to combat drug-resistant strains.

From a synthetic chemistry perspective, Methyl 2-bromobenzo[D]thiazole-4-carboxylate serves as a crucial precursor for constructing more elaborate heterocyclic systems. Its ease of handling and reactivity make it an ideal candidate for multi-step synthetic routes leading to complex pharmaceutical intermediates. Researchers have leveraged its reactivity to develop novel methodologies for constructing fused rings and polycycles, which are common motifs in bioactive molecules.

The demand for high-purity Methyl 2-bromobenzo[D]thiazole-4-carboxylate has led to advancements in its industrial-scale production. Modern synthetic protocols emphasize efficiency, sustainability, and cost-effectiveness while maintaining stringent quality control measures. These efforts ensure that pharmaceutical companies receive materials that meet the highest standards for preclinical and clinical studies.

In conclusion, Methyl 2-bromobenzo[D]thiazole-4-carboxylate (CAS No. 1440526-53-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and broad applicability make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to remain at the forefront of drug discovery efforts.